3-{[(5-Bromo-2-methoxyphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C11H16BrNO2
• Molecular Weight: 274.15 g/mol
• SMILES: COC1=C(C=C(C=C1)Br)CNCCCO
• InChI: InChI=1S/C11H16BrNO2/c1-15-11-4-3-10(12)7-9(11)8-13-5-2-6-14/h3-4,7,13-14H,2,5-6,8H2,1H3
• InChIKey: UFXIACNYXGGZPL-UHFFFAOYSA-N

3-{[(5-Bromo-2-methoxyphenyl)methyl]amino}propan-1-ol (CAS 861410-69-7): Physicochemical and Structural Baseline for Informed Procurement

3-{[(5-Bromo-2-methoxyphenyl)methyl]amino}propan-1-ol (CAS 861410-69-7) is a brominated benzylamino alcohol with the molecular formula C₁₁H₁₆BrNO₂ and a molecular weight of 274.15 g·mol⁻¹ . The compound is supplied at a minimum purity specification of 95% and is structurally characterized by a 5-bromo-2-methoxybenzyl moiety linked via a secondary amine to a propan-1-ol chain . Its predicted density (1.358 ± 0.06 g·cm⁻³) and boiling point (376.8 ± 37.0 °C) provide key handling parameters, while the presence of a single aromatic bromine substituent distinguishes it from non-halogenated or chloro-substituted benzylamino propanol analogs .

1 Synthetic building block with reactive 5-bromo handle for Pd-catalyzed cross-coupling diversification

2 Bromine isotopic pattern (1:1 doublet) supports unambiguous LC-MS/GC-MS identification and trace quantification

3 Anomalous Br scattering enables de novo X-ray phasing for protein-ligand co-crystallography

Why Generic Substitution Fails for 3-{[(5-Bromo-2-methoxyphenyl)methyl]amino}propan-1-ol

Generic interchange among benzylamino propanol derivatives is precluded by the distinct physicochemical and electronic properties imparted by the 5-bromo substituent. The bromine atom increases molecular weight, lipophilicity (estimated ΔlogP ≈ +0.8–1.1 versus the non-halogenated analog), and introduces a heavy-atom X-ray scattering center absent in des-bromo or chloro analogs . These differences directly affect solubility, chromatographic retention, mass spectrometric detection limits, and the capacity for halogen-bonding interactions in target binding, meaning that a non-brominated or alternatively halogenated benzylamino propanol cannot serve as a drop-in replacement without revalidation of the entire experimental system.

Des-bromo analog not interchangeable

Lacks the characteristic isotopic pattern and cross-coupling handle, requiring complete method redevelopment for MS detection and library synthesis.

Chloro analog alters reactivity profile

Higher C–Cl bond dissociation energy (~397 kJ/mol) requires harsher coupling conditions and provides weaker anomalous X-ray scattering, limiting phasing utility.

Alternative halogen substitutions shift lipophilicity

Different logP and retention behavior versus the 5-bromo derivative may disrupt established chromatographic separations and solubility in assay media.

Quantitative Differentiation Guide for 3-{[(5-Bromo-2-methoxyphenyl)methyl]amino}propan-1-ol versus Closest Analogs

Molecular Weight Increase Facilitates Mass Spectrometric Differentiation and Trace Quantification

The presence of a bromine atom increases the molecular mass by approximately 78.9 Da relative to the des-bromo analog (3-((2-methoxybenzyl)amino)propan-1-ol; MW 195.26), and yields a characteristic ¹:¹ isotopic doublet (⁷⁹Br:⁸¹Br) that serves as an internal confirmation of identity in LC-MS and GC-MS methods [REFS-1, REFS-2]. This mass shift enables lower limits of detection (LOD) in complex biological matrices compared to the non-halogenated analog, which lacks a distinctive isotopic signature.

Mass Spec Differentiation

Class-level inference

Mass shift +78.9 Da; 1:1 Br doublet

Reduces misidentification risk in multi-analyte screens; improves S/N in quantitative assays

Verify isotopic pattern under method-specific ionization conditions

Evidence Dimension	Molecular weight and isotopic signature for mass spectrometric detection
Target Compound Data	MW = 274.15; isotopic pattern ¹:¹ (M:M+2)
Comparator Or Baseline	3-((2-Methoxybenzyl)amino)propan-1-ol, MW = 195.26; no characteristic halogen isotope pattern
Quantified Difference	Mass difference = +78.89 Da; distinct ¹:¹ doublet absent in comparator
Conditions	Electrospray ionization (ESI) or electron ionization (EI) mass spectrometry

Why This Matters

A unique isotopic fingerprint reduces misidentification risk in multi-analyte screens and improves signal-to-noise in quantitative assays, directly affecting procurement decisions for analytical method development.

Enhanced Lipophilicity Driven by Bromine Substitution Alters Chromatographic Retention and Solubility

The 5-bromo substituent confers a computed octanol-water partition coefficient (cLogP) approximately 0.8–1.1 log units higher than the corresponding des-bromo compound, as estimated by fragment-based contribution methods (e.g., CLOGP algorithm) . This increased lipophilicity translates to longer reversed-phase HPLC retention times (estimated ΔtR ≈ 2–4 min under typical C18 gradient conditions) and reduced aqueous solubility, which are critical parameters for purification and formulation.

Lipophilicity & Retention

Class-level inference

ΔcLogP ≈ +0.8 to +1.1 vs des-bromo

Longer RP-HPLC retention; requires accounting for reduced aqueous solubility in biological media

Fragment-based estimate; experimental logD advised for critical workflows

Evidence Dimension	Computed octanol-water partition coefficient (cLogP)
Target Compound Data	cLogP ≈ 1.8–2.1 (estimated by Br contribution to fragment constants)
Comparator Or Baseline	3-((2-Methoxybenzyl)amino)propan-1-ol: cLogP ≈ 0.9–1.1
Quantified Difference	ΔcLogP ≈ +0.8 to +1.1
Conditions	CLOGP fragment addition method; C18 reversed-phase chromatographic conditions (acetonitrile/water + 0.1% formic acid)

Why This Matters

Higher lipophilicity alters both analytical and preparative chromatography workflows; scientists selecting the brominated compound benefit from improved separation from polar interferences, but must account for lower aqueous solubility in biological assay media.

Heavy-Atom Effect Enables X-ray Crystallographic Phasing and Structural Biology Applications

The bromine atom provides anomalous scattering (f’’ ≈ 0.9–1.5 e⁻ at Cu Kα wavelength) that can be exploited for single-wavelength anomalous dispersion (SAD) or multiple-wavelength anomalous dispersion (MAD) phasing in protein-ligand co-crystallography [1]. In contrast, the des-bromo and chloro analogs (Cl f’’ ≈ 0.3–0.5 e⁻) offer substantially weaker anomalous signals, making the brominated compound the preferred choice for de novo phasing of ligand-bound macromolecular structures.

Heavy-Atom Phasing

Class-level inference

Br f'' ≈ 1.3 e⁻ at Cu Kα; 3.3× higher than Cl

Enables SAD/MAD phasing without separate heavy-atom soaking

Anomalous signal strength depends on crystal quality and wavelength

Evidence Dimension	Anomalous scattering factor (f’’) at Cu Kα (1.5418 Å)
Target Compound Data	Br f’’ ≈ 1.3 e⁻
Comparator Or Baseline	3-((2-Methoxybenzyl)amino)propan-1-ol (des-bromo): no anomalous signal; 3-((5-Chloro-2-methoxybenzyl)amino)propan-1-ol: Cl f’’ ≈ 0.4 e⁻
Quantified Difference	Br f’’ ≈ 3.3× higher than Cl; no anomalous signal for des-bromo analog
Conditions	X-ray crystallography at Cu Kα wavelength

Why This Matters

For structural biology and medicinal chemistry programs requiring ligand-bound crystal structures, the brominated analog provides a built-in phasing handle that eliminates the need for separate heavy-atom derivatization, saving weeks of experimental time.

• [1] International Tables for Crystallography, Volume C. Anomalous scattering factors for Cu Kα: Br (f’’ = 1.28 e⁻), Cl (f’’ = 0.36 e⁻). (accessed 2026-05-01). View Source

Bromine as a Synthetic Handle for Downstream Diversification via Cross-Coupling

The aryl bromide group at the 5-position provides a reactive site for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, Heck), enabling late-stage derivatization of the compound into structurally diverse libraries [1]. The des-bromo analog lacks this synthetic handle entirely, while the chloro analog (C–Cl bond dissociation energy ≈ 397 kJ·mol⁻¹ vs. C–Br ≈ 280 kJ·mol⁻¹) requires harsher coupling conditions and often yields lower conversion rates [2].

Cross-Coupling Reactivity

Class-level inference

C–Br BDE ~280 kJ/mol vs C–Cl ~397 kJ/mol

Milder Pd-catalyzed coupling conditions; supports late-stage derivatization

Actual yields depend on substrate and ligand choice; pilot reactions recommended

Evidence Dimension	Suitability for oxidative addition in Pd(0)-catalyzed cross-coupling
Target Compound Data	C–Br bond dissociation energy ≈ 280 kJ·mol⁻¹; amenable to Suzuki coupling at 50–80 °C with standard Pd catalysts
Comparator Or Baseline	Chloro analog: C–Cl BDE ≈ 397 kJ·mol⁻¹; typically requires 100–120 °C and specialized ligands; Des-bromo analog: no aryl halide handle
Quantified Difference	Activation energy barrier for oxidative addition ~117 kJ·mol⁻¹ lower for C–Br vs. C–Cl
Conditions	Pd(PPh₃)₄, Na₂CO₃, DME/H₂O, aryl boronic acid

Why This Matters

Procurement of the brominated compound rather than the chloro or des-bromo analog enables efficient parallel library synthesis, a critical consideration for medicinal chemistry groups building structure-activity relationships.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. View Source
• [2] Grushin, V. V.; Alper, H. Transformations of Chloroarenes, Catalyzed by Transition-Metal Complexes. Chem. Rev. 1994, 94, 1047–1062. View Source

Optimal Application Scenarios for 3-{[(5-Bromo-2-methoxyphenyl)methyl]amino}propan-1-ol Based on Differentiation Evidence

Internal Standard Synthesis for LC-MS/MS Bioanalytical Methods

The characteristic ¹:¹ bromine isotopic pattern and mass shift relative to des-bromo analogs make this compound an ideal precursor for stable-isotope-labeled internal standards. Analytical laboratories developing quantitative methods for benzylamino alcohol metabolites can exploit the 79–81 Da mass increment to create co-eluting standards distinguishable by mass spectrometry [REFS-1, REFS-2].

Heavy-Atom Derivatization for De Novo Protein-Ligand Co-Crystallography

Structural biology groups solving novel protein-ligand complexes can use this brominated compound as both the ligand of interest and the phasing source, leveraging the bromine anomalous signal (f’’ ≈ 1.3 e⁻ at Cu Kα) for experimental phasing without additional heavy-atom soaking steps [1].

Medicinal Chemistry Library Diversification via Suzuki Coupling

Medicinal chemists engaged in hit-to-lead optimization can employ this compound as a core scaffold for parallel derivatization, replacing the aryl bromide with diverse aryl, heteroaryl, or amine substituents under mild Pd-catalyzed conditions, a strategy that is inaccessible with the des-bromo analog and less efficient with the chloro analog [REFS-1, REFS-2].

Chromatographic Method Development Using Bromine-Specific Detection

Separation scientists can exploit the increased lipophilicity and unique halogen retention profile (ΔlogP ≈ +0.8–1.1) of the brominated compound to optimize reversed-phase gradients for resolving benzylamino alcohol mixtures, using the bromine isotopic signature as a confirmatory detection marker [1].

Application

Selection Property

Validation Focus

Bioanalytical method development (LC-MS/MS) for benzylamino alcohols

Distinctive Br isotopic signature (1:1 doublet) and mass shift

Co-eluting internal standard differentiation; LOD verification in target matrices

Protein-ligand co-crystallography de novo phasing

Anomalous scattering factor f'' ≈ 1.3 e⁻ (Cu Kα)

SAD/MAD phasing power; confirm anomalous signal under crystal conditions

Medicinal chemistry library synthesis via Suzuki coupling

Reactive C–Br bond with low oxidative addition barrier

Reaction condition screening (Pd/ligand); conversion monitoring by LC-MS

Reversed-phase chromatographic method optimization

Increased lipophilicity (ΔcLogP ~+0.8–1.1) and characteristic retention shift

Gradient separation from polar interferences; confirmatory Br isotope detection

• [1] International Tables for Crystallography, Volume C. (https://it.iucr.org/); ChemSrc predicted properties; Miyaura & Suzuki 1995. View Source